Cas no 500554-45-0 (2-(2,5-dimethoxyphenyl)cyclohexanol)

• Product Name: 2-(2,5-dimethoxyphenyl)cyclohexanol
• CAS No: 500554-45-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• MDL: MFCD07658155
• CID: 5094881
• Update Time: 2026-03-02

2-(2,5-dimethoxyphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)cyclohexanol
• Cyclohexanol, 2-(2,5-dimethoxyphenyl)-
• 2-(2,5-Dimethoxyphenyl)cyclohexan-1-ol
• 2-(2,5-dimethoxyphenyl)cyclohexanol

• MDL： MFCD07658155
• Inchi： 1S/C14H20O3/c1-16-10-7-8-14(17-2)12(9-10)11-5-3-4-6-13(11)15/h7-9,11,13,15H,3-6H2,1-2H3
• InChI Key： IPBLFABLABBHLF-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1C1=CC(OC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,5-dimethoxyphenyl)cyclohexanol

Comprehensive Guide to 2-(2,5-dimethoxyphenyl)cyclohexanol (CAS No. 500554-45-0): Properties, Applications, and Market Insights

2-(2,5-dimethoxyphenyl)cyclohexanol (CAS No. 500554-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclohexanol derivative features a 2,5-dimethoxyphenyl substituent, which contributes to its distinct chemical behavior and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug development, material science, and other high-value sectors.

The molecular structure of 2-(2,5-dimethoxyphenyl)cyclohexanol combines the rigidity of a cyclohexane ring with the electronic effects of methoxy groups, making it an interesting candidate for various synthetic applications. Its CAS number, 500554-45-0, serves as a unique identifier in chemical databases, facilitating precise tracking in research and commercial contexts. Current market trends show growing demand for such structurally complex intermediates, particularly in the development of novel therapeutic agents.

One of the most frequently searched questions about 2-(2,5-dimethoxyphenyl)cyclohexanol relates to its solubility characteristics. The compound demonstrates moderate solubility in common organic solvents like ethanol and dichloromethane, but limited water solubility. This property profile makes it particularly valuable in organic synthesis where controlled solubility is required. Recent studies have focused on optimizing its purification methods to achieve higher yields and purity levels, addressing another common query among researchers.

In pharmaceutical applications, 2-(2,5-dimethoxyphenyl)cyclohexanol has shown promise as a building block for more complex molecules. Its structural features allow for diverse modifications, making it a versatile intermediate in medicinal chemistry. The presence of two methoxy groups at the 2 and 5 positions of the phenyl ring offers multiple sites for further functionalization, a topic that generates considerable interest in synthetic chemistry forums and academic discussions.

The thermal stability of 2-(2,5-dimethoxyphenyl)cyclohexanol (CAS 500554-45-0) has been another area of investigation, particularly for industrial applications. Studies indicate that the compound maintains stability under standard processing conditions, with decomposition occurring only at elevated temperatures. This characteristic, combined with its relatively low volatility, makes it suitable for various formulation processes in specialty chemical manufacturing.

Analytical characterization of 2-(2,5-dimethoxyphenyl)cyclohexanol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods provide comprehensive data about its purity and structural integrity, addressing quality control concerns frequently raised by purchasers and researchers. Recent advancements in analytical technology have enabled more precise quantification of impurities, further enhancing its utility in sensitive applications.

From a regulatory perspective, 2-(2,5-dimethoxyphenyl)cyclohexanol is not currently classified under restricted categories, making it accessible for legitimate research purposes. However, proper handling procedures should always be followed, as with any chemical substance. Safety data sheets provide detailed information about appropriate storage conditions and personal protective equipment recommendations, topics that rank highly in search queries related to this compound.

The global market for 2-(2,5-dimethoxyphenyl)cyclohexanol has shown steady growth, driven by increasing research activities in pharmaceutical and material science sectors. Suppliers often highlight its availability in various quantities, from milligram-scale for research to kilogram quantities for industrial applications. Pricing trends reflect its status as a specialty chemical, with costs influenced by purity levels and order volumes.

Environmental considerations regarding 2-(2,5-dimethoxyphenyl)cyclohexanol have become more prominent in recent discussions. While not classified as highly hazardous, proper disposal methods remain important for laboratory and industrial users. This aspect frequently appears in environmental compliance searches, particularly from institutions with strict waste management protocols.

Future research directions for 2-(2,5-dimethoxyphenyl)cyclohexanol (CAS 500554-45-0) may explore its potential in emerging fields such as green chemistry and sustainable synthesis. The compound's structural features make it a candidate for catalytic applications and as a template for designing more environmentally friendly chemical processes. These developments align with current industry trends toward sustainable chemical production.

For researchers seeking synthetic protocols involving 2-(2,5-dimethoxyphenyl)cyclohexanol, recent literature offers optimized procedures that address common challenges such as yield improvement and byproduct minimization. These methodological advances have significantly enhanced the compound's accessibility for various applications, making it a more attractive option for synthetic chemists.

Quality standards for 2-(2,5-dimethoxyphenyl)cyclohexanol continue to evolve, with analytical methods becoming more sophisticated. Current specifications typically require ≥95% purity for research applications, while certain pharmaceutical uses may demand even higher purity levels. These quality parameters form an essential part of procurement discussions and frequently appear in technical inquiries.

In conclusion, 2-(2,5-dimethoxyphenyl)cyclohexanol (CAS No. 500554-45-0) represents a valuable chemical entity with diverse potential applications. Its unique structural features, combined with growing research interest, position it as an important compound in modern chemical science. As investigation continues, new uses and improved synthetic methods will likely emerge, further expanding its role in scientific and industrial contexts.